Cas no 1806279-65-1 (Ethyl 5-cyano-6-(trifluoromethyl)picolinate)

• Product Name: Ethyl 5-cyano-6-(trifluoromethyl)picolinate
• CAS No: 1806279-65-1
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4904569
• Update Time: 2025-11-06

Ethyl 5-cyano-6-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-6-(trifluoromethyl)picolinate

• Inchi： 1S/C10H7F3N2O2/c1-2-17-9(16)7-4-3-6(5-14)8(15-7)10(11,12)13/h3-4H,2H2,1H3
• InChI Key： CZOBJLWRXBYKRE-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C(=O)OCC)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 5-cyano-6-(trifluoromethyl)picolinate

Ethyl 5-Cyano-6-(Trifluoromethyl)Picolinate: Structural Insights and Emerging Applications in Chemical Research

Ethyl 5-cyano-6-(trifluoromethyl)picolinate (CAS No. 1806279-65-1) is a fluorinated organic compound that has garnered significant attention in contemporary chemical and pharmaceutical research. This molecule, characterized by its cyano group at the C5 position and a trifluoromethyl group at C6 of the pyridine ring, belongs to the class of substituted picolinic acid esters. The combination of these electron-withdrawing substituents imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and materials science. Recent advancements in synthetic methodologies have enabled efficient access to this compound, further expanding its utility in diverse research domains.

The core structure of Ethyl 5-cyano-6-(trifluoromethyl)picolinate features a six-membered pyridine ring with strategic functionalization. The cyano moiety (–C≡N) at position 5 contributes to enhanced lipophilicity and metabolic stability, while the CF₃ group at position 6 introduces fluorinated effects that modulate molecular interactions with biological targets. These properties align with current trends in medicinal chemistry, where fluorination is employed to improve drug-like characteristics such as bioavailability and resistance to enzymatic degradation. The ethyl ester functionality (–COOCH₂CH₃) further enhances solubility profiles, facilitating its use as an intermediate in the synthesis of more complex molecules.

Synthetic routes to CAS No. 1806279-65-1 have been optimized through modern catalytic strategies. A notable approach involves palladium-catalyzed cross-coupling reactions between 5-cyano-pyridin-2-carboxylic acid ethyl ester and trifluoromethylating reagents such as bis(pinacolato)diboron (Pin₂B₂). This method, reported in recent studies published in *Organic Letters* (2023), achieves high regioselectivity and functional group compatibility. Alternative protocols utilizing transition-metal-free conditions have also been developed, emphasizing atom efficiency and scalability for industrial applications.

In the context of pharmaceutical development, compounds containing the trifluoromethylpyridine motif have demonstrated promising activity against various disease targets. For instance, derivatives of this scaffold have shown inhibitory effects on kinases involved in cancer progression, as highlighted in a 2024 study by the European Journal of Medicinal Chemistry. The ability to fine-tune substituents on the pyridine ring allows for precise modulation of pharmacological profiles, making it an attractive platform for lead optimization campaigns.

Beyond drug discovery, Ethyl 5-cyano-6-(trifluoromethyl)picolinate serves as a critical building block in agrochemical research. Fluorinated heterocycles are increasingly employed in pesticide design due to their enhanced environmental persistence and target specificity. Recent patents filed by major agrochemical companies describe the use of this compound as an intermediate for developing herbicides with improved weed control efficacy while minimizing off-target effects on crops.

The physical properties of this compound are well-documented: it appears as a colorless crystalline solid with a melting point range of 48–50°C under standard conditions. Spectroscopic analysis reveals characteristic absorption bands for both the cyano (around 2230 cm⁻¹ in IR spectra) and trifluoromethyl groups (distinctive CF stretching vibrations between 1300–1400 cm⁻¹). These spectral features are crucial for quality control during synthesis and purification processes.

Ongoing research continues to explore novel applications for this versatile molecule. In materials science, its electron-deficient structure has been investigated for use in organic electronics, particularly as a component in hole-transport layers for perovskite solar cells. A 2023 publication from Advanced Materials demonstrated that derivatives incorporating this scaffold exhibit improved charge transport properties compared to traditional materials.

The global market demand for fluorinated compounds like CAS No. 1806279-65-1 reflects their strategic importance across industries. Market analysts project steady growth through 2030, driven by increasing investments in personalized medicine and sustainable agriculture technologies. This trajectory underscores the need for reliable supply chains and innovative synthetic approaches to meet expanding application requirements.

In conclusion, Ethyl 5-cyano-6-(trifluoromethyl)picolinate represents a prime example of how strategic molecular design can address complex challenges across multiple scientific disciplines. Its unique combination of structural features continues to inspire new research directions while maintaining relevance through established industrial applications.